Cas no 1805850-71-8 (4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid
• CAS No: 1805850-71-8
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4797028
• Update Time: 2025-07-19

4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid

• Inchi： 1S/C13H15ClO5/c1-2-19-11-6-8(5-9(15)7-14)3-4-10(11)12(16)13(17)18/h3-4,6,12,16H,2,5,7H2,1H3,(H,17,18)
• InChI Key： SWYNUHSUMOKRMX-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(C(=O)O)O)=C(C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Additional information on 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid

Introduction to 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid (CAS No. 1805850-71-8)

4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid (CAS No. 1805850-71-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The chemical structure of 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid includes a chlorinated ketone moiety and an ethoxy-substituted benzene ring, which contribute to its distinct pharmacological properties.

The synthesis of 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid typically involves a multi-step process, starting with the preparation of the key intermediates. One common approach is to react 2-hydroxybenzaldehyde with ethanol in the presence of an acid catalyst to form 2-ethoxymandelic acid. Subsequently, the introduction of the chloro-ketone group can be achieved through a series of reactions, including halogenation and oxidation steps. The final product is then purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

In recent years, the pharmacological properties of 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid have been extensively studied. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative damage and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Journal of Neurochemistry reported that treatment with 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid significantly reduced oxidative stress and improved cognitive function in animal models of neurodegeneration.

The safety profile of 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the potential for further clinical development and eventual use in human patients.

In addition to its therapeutic applications, 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique chemical structure makes it an ideal candidate for probing specific biological pathways and interactions. For example, researchers have used this compound to investigate the role of certain enzymes in metabolic processes and to study the mechanisms of drug action at the molecular level.

The ongoing research on 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid continues to uncover new insights into its potential applications and mechanisms of action. As more data becomes available, it is likely that this compound will play an increasingly important role in both basic scientific research and clinical medicine. The multidisciplinary approach involving chemists, biologists, and pharmacologists is essential for fully realizing the therapeutic potential of this promising compound.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-ethoxymandelic acid (CAS No. 1805850-71-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further investigation and development. As research progresses, it is anticipated that this compound will contribute to the discovery of new treatments for a range of diseases and conditions.